Cas no 36727-64-7 (2-Heptanone, 7,7-dimethoxy-)

2-Heptanone, 7,7-dimethoxy- structure
2-Heptanone, 7,7-dimethoxy- structure
Product Name:2-Heptanone, 7,7-dimethoxy-
CAS No:36727-64-7
MF:C9H18O3
MW:174.237423419952
CID:1479018
PubChem ID:11030320
Update Time:2025-04-21

2-Heptanone, 7,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanone, 7,7-dimethoxy-
    • 7,7-dimethoxyheptan-2-one
    • DTXSID70452512
    • 1,1-dimethoxy-6-oxoheptane
    • SCHEMBL11087118
    • 36727-64-7
    • Inchi: 1S/C9H18O3/c1-8(10)6-4-5-7-9(11-2)12-3/h9H,4-7H2,1-3H3
    • InChI Key: XHDQZRPNGLIVHF-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCC(C)=O)OC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2-Heptanone, 7,7-dimethoxy- Related Literature

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